Methyl {[6-({[(2-chloro-4-methylphenyl)amino]carbonyl}amino)-2-(4-fluorophenyl)quinolin-4-yl]oxy}acetate

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide
• InChI: InChI=1S/C19H24N4O3/c1-13-6-7-16(25-3)15(10-13)21-17(24)12-26-18-11-14(2)20-19(22-18)23-8-4-5-9-23/h6-7,10-11H,4-5,8-9,12H2,1-3H3,(H,21,24)
• InChI Key: HFMSDRIKCLWVKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)COC2=NC(=NC(=C2)C)N3CCCC3
• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol

Description

Methyl {[6-({[(2-chloro-4-methylphenyl)amino]carbonyl}amino)-2-(4-fluorophenyl)quinolin-4-yl]oxy}acetate is a useful research compound. Its molecular formula is C19H24N4O3 and its molecular weight is 356.426. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Quinoline derivatives are synthesized through various chemical reactions, providing foundational insights into the structural and functional diversity achievable with heterocyclic chemistry. For instance, the synthesis of N-(aryl)-5-((quinolin-8-yloxy)methyl)-1,3,4-oxa/thiadiazol-2-amines and 4-aryl-5-((quinolin-8-yloxy)methyl)-2H-1,2,4-triazole-3(4H)-thiones demonstrates the versatility of quinoline derivatives through stepwise chemical modifications, including cyclization and substitution reactions (Saeed et al., 2014).

Biomedical Applications

Quinoline derivatives have shown significant potential in biomedical applications, including their role as chemosensors for metal ions in biological systems, highlighting their utility in monitoring zinc concentrations in living cells and aqueous solutions (Park et al., 2015). Moreover, these compounds have been investigated for their antimicrobial activities and as inhibitors for specific enzymes relevant to disease pathology, demonstrating their potential in drug development and therapeutic interventions (Kuramoto et al., 2003).

Material Science and Chemistry

In material science and chemistry, quinoline derivatives serve as fluorophores and corrosion inhibitors, underscoring their importance in developing new materials with specific optical properties and applications in protecting metals from corrosion (Zarrouk et al., 2014). Their unique fluorescence properties, influenced by structural modifications and environmental interactions, are crucial for applications in sensing, imaging, and analytical chemistry (Hisham et al., 2019).